Cas no 1261621-91-3 (2-(4-Fluoro-3-(difluoromethyl)benzoyl)pyridine)

• Product Name: 2-(4-Fluoro-3-(difluoromethyl)benzoyl)pyridine
• CAS No: 1261621-91-3
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 4791473
• Update Time: 2025-11-07

2-(4-Fluoro-3-(difluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-3-(difluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H8F3NO/c14-10-5-4-8(7-9(10)13(15)16)12(18)11-3-1-2-6-17-11/h1-7,13H
• InChI Key： FZZUCOABTAFOGD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C2C=CC=CN=2)=O)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 2-(4-Fluoro-3-(difluoromethyl)benzoyl)pyridine

Comprehensive Overview of 2-(4-Fluoro-3-(difluoromethyl)benzoyl)pyridine (CAS No. 1261621-91-3)

2-(4-Fluoro-3-(difluoromethyl)benzoyl)pyridine (CAS No. 1261621-91-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorinated benzoylpyridine structure, is widely studied for its potential applications in drug discovery and crop protection. The presence of fluoro and difluoromethyl groups enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-(4-Fluoro-3-(difluoromethyl)benzoyl)pyridine has surged due to their role in developing next-generation pharmaceuticals. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing focus on precision medicine and antibiotic resistance. The compound's CAS No. 1261621-91-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From an agrochemical perspective, 2-(4-Fluoro-3-(difluoromethyl)benzoyl)pyridine is explored for its efficacy in pest control and herbicide formulations. The difluoromethyl moiety contributes to its stability and target specificity, addressing the need for environmentally friendly solutions in agriculture. This aligns with global trends toward sustainable farming and reduced chemical footprints.

The synthesis of 2-(4-Fluoro-3-(difluoromethyl)benzoyl)pyridine involves multi-step organic reactions, often leveraging palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Its molecular weight and logP value are critical parameters for researchers optimizing its ADME properties (Absorption, Distribution, Metabolism, and Excretion). These factors are frequently queried in chemical databases and patent literature.

In the context of AI-driven drug discovery, CAS No. 1261621-91-3 is often referenced in machine learning models predicting bioactivity. Its structural features are analyzed for QSAR studies (Quantitative Structure-Activity Relationship), a hot topic in computational chemistry. This intersection of cheminformatics and experimental research underscores the compound's versatility.

Safety and regulatory aspects of 2-(4-Fluoro-3-(difluoromethyl)benzoyl)pyridine are also under scrutiny, particularly in REACH compliance and green chemistry initiatives. While not classified as hazardous, its handling requires standard laboratory precautions, a common query among industrial users. The compound's MSDS (Material Safety Data Sheet) is often downloaded for reference.

In summary, 2-(4-Fluoro-3-(difluoromethyl)benzoyl)pyridine (CAS No. 1261621-91-3) represents a pivotal building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its fluorine-rich architecture. As research progresses, this compound is poised to play a central role in addressing challenges like drug resistance and sustainable agriculture.